3,6,9,12-Tetraoxatriacont-21-en-1-ol

• CAS: 103622-85-1
• Synonyms: OLETH-4
• Molecular Formula: C26H52O5
• Molecular Weight: 444.697
• SMILES: CCCCCCCCC=CCCCCCCCCOCCOCCOCCOCCO
• InChI: InChI=1S/C26H52O5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-28-21-23-30-25-26-31-24-22-29-20-18-27/h9-10,27H,2-8,11-26H2,1H3
• InChIKey: ZNVICELHBCNKIF-UHFFFAOYSA-N

3,6,9,12-Tetraoxatriacont-21-en-1-ol (CAS 103622-85-1), commonly designated Oleth-4 or PEG-4 oleyl ether, is a nonionic surfactant belonging to the polyoxyethylene oleyl ether class. It is synthesized by ethoxylation of oleyl alcohol (cis-9-octadecen-1-ol) with an average of 4 moles of ethylene oxide, yielding a molecular formula of C26H52O5 and a molecular weight of approximately 444.69 g/mol.

3,6,9,12-Tetraoxatriacont-21-en-1-ol (Oleth-4) Procurement & Selection Baseline

3,6,9,12-Tetraoxatriacont-21-en-1-ol (CAS 103622-85-1), commonly designated Oleth-4 or PEG-4 oleyl ether, is a nonionic surfactant belonging to the polyoxyethylene oleyl ether class. It is synthesized by ethoxylation of oleyl alcohol (cis-9-octadecen-1-ol) with an average of 4 moles of ethylene oxide, yielding a molecular formula of C26H52O5 and a molecular weight of approximately 444.69 g/mol [1]. The compound functions primarily as an emulsifier, coupling agent, and solubilizer in cosmetic, personal care, textile, and industrial emulsion polymerization formulations . Its unsaturated C18:1 hydrophobic tail and intermediate polyoxyethylene chain length place it at a critical performance inflection point within the Oleth homologous series, where small variations in ethylene oxide (EO) content produce disproportionately large shifts in hydrophilic-lipophilic balance (HLB), physical state, and application suitability.

1Intermediate HLB (~9–11) supports O/W emulsions and co-solubilization of hydrophobic actives.

2Liquid at ambient temperature enables cold-processing workflows and reduces thermal stress.

3Reported CIR safety profile differentiates it from higher-EO homologs with documented irritation flags.

• [1] Altmeyers Encyclopedia. Oleth-4 (INCI). Department Phytotherapy, 2020. Available at: https://www.altmeyers.org/en/naturopathy/oleth-4-inci-144449 View Source

Why Oleth-4 Cannot Be Casually Substituted: EO Chain Length as a Critical Performance Gate

The Oleth family (PEG ethers of oleyl alcohol) spans ethoxylation degrees from 2 to 50, yet these homologs are not functionally interchangeable. The number of ethylene oxide (EO) units governs at least four interdependent properties that directly determine end-use viability: HLB value, critical micelle concentration (CMC), cloud point, and dermal/ocular irritation profile [1]. Oleth-4 (4 EO) occupies a narrow performance window wherein the surfactant is sufficiently hydrophilic to stabilize oil-in-water (O/W) emulsions yet retains enough lipophilic character to function as a coupling agent and solubilizer for hydrophobic actives [2]. Substituting Oleth-10 (10 EO, HLB ~12.4) introduces higher water solubility but also documented cumulative skin irritation and moderate ocular irritation potential not reported for Oleth-4; conversely, Oleth-2 (2 EO, HLB ~4.9) is restricted to water-in-oil (W/O) emulsions and lacks the O/W emulsification capability central to most personal care and industrial formulations [1]. These differences cannot be compensated for by simple concentration adjustments, as each homolog's performance envelope is structurally determined by its EO chain length.

Oleth-4 (target)

O/W emulsifier with lipophilic co-solubilization; liquid at 25°C; no CIR moderate ocular irritation flag.

Oleth-2 (potential substitute)

HLB 4.9 restricts to W/O emulsions; cannot deliver O/W function or coupling of oil-phase components.

Oleth-4 (target)

Reported lower irritation context within Oleth series; CIR rinse-off ceiling up to 4%.

Oleth-10 (potential substitute)

CIR-documented moderate ocular irritant and cumulative skin irritant; semi-solid paste requires heating.

Oleth-4 (target)

Free-flowing liquid supports cold-process manufacturing; lower CMC reduces surfactant loading.

Oleth-20 (potential substitute)

Waxy solid; heating required; higher CMC may demand increased loading and raises irritation exposure.

• [1] Andersen, F. A. Final Report on the Safety Assessment of Oleth-2, -3, -4, -5, -6, -7, -8, -9, -10, -11, -12, -15, -16, -20, -23, -25, -30, -40, -44, and -50. International Journal of Toxicology, 1999, 18(Suppl. 2), 1-20. DOI: 10.1177/109158189901800205 View Source
• [2] PMC Table 1. Surfactant INCI, Acronym, Type of Alcohol, OE, Cloud Point, Surface Tension, HLB, CMC. JFB-11-00057. Available at: https://pmc.ncbi.nlm.nih.gov/articles/PMC7563964/table/jfb-11-00057-t001/ View Source

Quantitative Differentiation Evidence: 3,6,9,12-Tetraoxatriacont-21-en-1-ol vs. Closest Oleth Analogs

HLB-Based Emulsion Specificity: Oleth-4 Occupies the Balanced Intermediate Window Unavailable to Oleth-2 or Oleth-10

Oleth-4 exhibits an HLB value of approximately 9–11 [1], positioning it as a balanced intermediate emulsifier suitable for oil-in-water (O/W) emulsions requiring some lipophilic character for co-emulsification and solubilization. In contrast, Oleth-2 has an HLB of 4.9, restricting it to water-in-oil (W/O) emulsions [2]. Oleth-10 (HLB 12.4) and Oleth-20 (HLB 15.3) are strong O/W emulsifiers but lack the lipophilic contribution needed for coupling and solubilizing hydrophobic components [2]. Within the Griffin scale, an HLB of approximately 9–11 falls in the range typically required for O/W emulsions (8–18), while Oleth-2 at 4.9 falls in the W/O range (3–6). This narrow HLB window occupied by Oleth-4—between the W/O and strong O/W domains—is structurally unique to the 4-EO homolog and cannot be replicated by blending Oleth-2 and Oleth-10 without introducing compositional heterogeneity and potential phase instability [3].

Emulsion Specificity

Cross-study comparable

HLB ~9–11 vs. Oleth-2 (4.9) and Oleth-10 (12.4). Only Oleth-4 occupies the balanced intermediate window for O/W plus co-solubilization.

Defines functional emulsion-type boundary. Not replicable by blending without phase instability risk.

Blending Oleth-2 and Oleth-10 introduces compositional heterogeneity.

Evidence Dimension	HLB value and corresponding emulsion type compatibility
Target Compound Data	Oleth-4: HLB ~9–11 (balanced intermediate; suitable for O/W emulsions with co-emulsification and solubilization capacity)
Comparator Or Baseline	Oleth-2: HLB 4.9 (W/O emulsifier only); Oleth-10: HLB 12.4 (strong O/W emulsifier); Oleth-20: HLB 15.3 (strong O/W emulsifier)
Quantified Difference	HLB differential of +4.1 to +6.1 versus Oleth-2; −1.4 to −3.4 versus Oleth-10; functional category shift from W/O-only (Oleth-2) to intermediate O/W (Oleth-4) to strong O/W (Oleth-10/20)
Conditions	HLB values calculated via the Griffin method or provided by manufacturers; Oleth-4 value from cosmetic ingredient database; Oleth-2, -10, -20 values from standardized emulsifier HLB reference table

Why This Matters

A formulator requiring a single emulsifier with both O/W emulsification and co-solubilization capability cannot use Oleth-2 (wrong emulsion type) or Oleth-10 (insufficient lipophilic contribution) as a direct substitute without reformulating the entire surfactant system.

• [1] Chengfenmao Cosmetic Ingredient Database. Oleth-4 (油醇聚醚-4) Professional Ingredient Report. HLB ~10.5, CMC ~0.001–0.01%. Available at: http://chengfenmao.com/ingredient/7ada4e5c.html View Source
• [2] Passeidireto. Emulsifiers HLB Values: Oleth-2 HLB = 4.9; Oleth-10 HLB = 12.4; Oleth-20 HLB = 15.3. Available at: https://es.passeidireto.com/arquivo/81390065/emulsifiers-hlb-values View Source
• [3] Altmeyers Encyclopedia. Oleth-4 (INCI): 4 ethylene oxide units per mole; acts as emulsifier by changing interfacial tension. Available at: https://www.altmeyers.org/en/naturopathy/oleth-4-inci-144449 View Source

Critical Micelle Concentration: Oleth-4 Operates at Lower Free Monomer Concentration Than Higher EO Homologs

Oleth-4 exhibits a critical micelle concentration (CMC) in the range of approximately 0.001–0.01% w/w (10–100 mg/L) under standard conditions [1]. By comparison, Oleth-5 shows a CMC of 9.3 mg/dm³, Oleth-10 shows 19.0 mg/dm³, and Oleth-20 shows 25.0 mg/dm³ [2]. Within the nonionic polyoxyethylene alkyl ether series, CMC increases with increasing EO chain length at constant hydrophobic tail length, a trend attributable to the greater hydration energy required to shield the larger hydrophilic headgroup within the micellar core [2]. The lower CMC of Oleth-4 relative to its higher-EO homologs implies that effective surface tension reduction and micellization are achieved at lower surfactant concentrations, which can translate into reduced surfactant loading in formulations requiring efficient interfacial activity.

Surfactant Efficiency

Cross-study comparable

CMC ~0.001–0.01% w/w (10–100 mg/L) vs. Oleth-10 (19 mg/L) and Oleth-20 (25 mg/L). Lower CMC enables effective micellization at reduced loading.

Supports lower-use-concentration formulations; potential for reduced surfactant inventory.

CMC conditions vary; treat as indicative ranking within the series.

Evidence Dimension	Critical micelle concentration (CMC) as a measure of surfactant efficiency
Target Compound Data	Oleth-4: CMC ~0.001–0.01% w/w (approximately 10–100 mg/L)
Comparator Or Baseline	Oleth-5: CMC 9.3 mg/dm³; Oleth-10: CMC 19.0 mg/dm³; Oleth-20: CMC 25.0 mg/dm³
Quantified Difference	Oleth-4 CMC range spans below and overlaps with Oleth-5 values; both are substantially lower than Oleth-10 (2×–10×) and Oleth-20 (2.5×–25×), consistent with the inverse relationship between EO number and CMC in this surfactant class
Conditions	CMC values for Oleth-5, -10, -20 provided by manufacturer and measured at ~25°C in water; Oleth-4 CMC from cosmetic ingredient database, conditions not fully specified—values should be treated as indicative rather than directly instrumentally comparable

Why This Matters

For procurement in applications where surfactant loading must be minimized (e.g., rinse-off formulations with cost or environmental constraints, or emulsion polymerization where excess surfactant can compromise latex properties), Oleth-4 offers the potential for equivalent surface activity at lower use concentrations compared to higher-EO Oleth variants.

• [1] Chengfenmao Cosmetic Ingredient Database. Oleth-4 (油醇聚醚-4): CMC ~0.001–0.01% w/w. Available at: http://chengfenmao.com/ingredient/7ada4e5c.html View Source
• [2] PMC Table 1. Surfactant INCI, Cloud Point, Surface Tension, HLB, CMC. Oleth-5 CMC = 9.3 mg/dm³; Oleth-10 CMC = 19.0 mg/dm³; Oleth-20 CMC = 25.0 mg/dm³. JFB-11-00057. Available at: https://pmc.ncbi.nlm.nih.gov/articles/PMC7563964/table/jfb-11-00057-t001/ View Source

Irritation Profile Safety Margin: Oleth-4 Lacks the Documented Ocular and Cumulative Dermal Irritation Reported for Oleth-10 and Oleth-20

The CIR Final Report on the Safety Assessment of the Oleth family explicitly identifies Oleth-20 and Oleth-10 as exhibiting moderate ocular irritation potential, with Oleth-10 additionally characterized as a cumulative skin irritant [1]. In contrast, the same CIR assessment does not attribute moderate ocular irritation or cumulative skin irritation findings to Oleth-4. The Expert Panel concluded that Oleth-2 through Oleth-50 are safe in the present practices of use, but the specific adverse findings are localized to the higher-EO members of the series [1]. The subsequent 2012 CIR assessment of Alkyl PEG Ethers reaffirmed that these ingredients are safe when formulated to be nonirritating, while noting that irritation potential generally correlates with the PEG chain length and the resulting HLB [2].

Irritation Profile

Class-level inference

No documented moderate ocular irritation or cumulative skin irritation for Oleth-4 in CIR 1999 report, unlike Oleth-10 and Oleth-20.

Differentiated safety endpoint context; relevant for sensitive-skin rinse-off selection.

Qualitative CIR flagging; confirm with formulation-specific testing.

Evidence Dimension	Documented ocular and dermal irritation potential within the Oleth homologous series
Target Compound Data	Oleth-4: No specific citation of moderate ocular irritation or cumulative skin irritation in the CIR 1999 Final Report; concluded safe in present practices of use
Comparator Or Baseline	Oleth-10: Moderate ocular irritation potential AND cumulative skin irritant; Oleth-20: Moderate ocular irritation potential
Quantified Difference	Qualitative difference in safety flagging: Oleth-10 and Oleth-20 carry documented irritation warnings absent for Oleth-4 in the same regulatory assessment
Conditions	CIR Expert Panel review of available animal and clinical data; Oleth-10 and Oleth-20 irritation findings from Draize testing and cumulative irritation studies summarized in the CIR 1999 Final Report

Why This Matters

For formulators of leave-on skin care, baby care, or sensitive-skin products where ocular and dermal safety margins are paramount procurement criteria, Oleth-4 offers a differentiated irritation profile relative to higher-EO Oleth variants, which carry documented moderate irritation liabilities in the authoritative CIR safety assessment.

• [1] Andersen, F. A. Final Report on the Safety Assessment of Oleth-2, -3, -4, -5, -6, -7, -8, -9, -10, -11, -12, -15, -16, -20, -23, -25, -30, -40, -44, and -50. International Journal of Toxicology, 1999, 18(Suppl. 2), 1–20. Specific findings: Oleth-20 and Oleth-10 moderate ocular irritation; Oleth-10 cumulative skin irritant. DOI: 10.1177/109158189901800205 View Source
• [2] Fiume, M. M. et al. Safety Assessment of Alkyl PEG Ethers as Used in Cosmetics. International Journal of Toxicology, 2012, 31(5 Suppl), 169S–244S. PMID: 23064774. DOI: 10.1177/1091581812444141 View Source

Regulatory Safety Concentration Thresholds: Oleth-4 Permits 2× to 5× Higher Use Levels Than Higher EO Oleth Homologs Under CIR

Under the unified CIR safety assessment framework for Alkyl PEG Ethers (IJT 2012), the maximum safe concentration in rinse-off cosmetic products differs markedly across the Oleth series. Oleth-4 is assessed as safe at concentrations up to 4% in rinse-off formulations [1]. Oleth-8 is limited to 2% in rinse-off products [2], while Oleth-16 is restricted to 0.8% in rinse-off and 0.5% in leave-on products [3]. This represents a 2-fold greater permissible rinse-off concentration for Oleth-4 versus Oleth-8, and a 5-fold greater permissible concentration versus Oleth-16. These differentiated regulatory ceilings, derived from the same CIR Expert Panel assessment process, directly reflect the relationship between PEG chain length and irritation potential within the homologous series.

Regulatory Ceiling

Head-to-head

CIR rinse-off limit 4% for Oleth-4 vs. 2% for Oleth-8 and 0.8% for Oleth-16. Up to 5× higher permissible concentration.

Broader formulation window; allows higher surfactant loading within assessed safety margins.

CIR safety assessment framework; review latest monograph for updates.

Evidence Dimension	CIR-assessed maximum safe concentration in rinse-off cosmetic formulations
Target Compound Data	Oleth-4: up to 4% in rinse-off products (CIR 2012/2023)
Comparator Or Baseline	Oleth-8: up to 2% in rinse-off (CIR 2012/2023); Oleth-16: up to 0.8% in rinse-off and 0.5% in leave-on (CIR 2012/2023)
Quantified Difference	Oleth-4 permits 2× the rinse-off concentration of Oleth-8 and 5× that of Oleth-16; Oleth-4 does not carry a separate leave-on restriction below the rinse-off limit, unlike Oleth-16 which is capped at 0.5% leave-on
Conditions	CIR safety assessment conclusions based on review of available animal and clinical data including dermal irritation, ocular irritation, and sensitization; published in IJT 31(Suppl. 2):169-244, 2012 and reaffirmed in subsequent CIR reports

Why This Matters

For procurement in rinse-off cosmetic manufacturing (cleansers, shampoos, body washes), Oleth-4's 4% regulatory ceiling provides significantly greater formulation flexibility than Oleth-8 or Oleth-16, enabling higher surfactant loading to achieve target emulsification and cleansing performance without triggering regulatory compliance concerns.

• [1] CIR Safety Assessment of OLETH-4 as Used in Cosmetics (2023 Final Report). Rinse-off limit: 4%. Reference: Safety Assessment of Alkyl PEG Ethers as Used in Cosmetics, IJT 31(Suppl. 2):169-244, 2012. Available at: http://lijincong.com/ingredient/post/10902.html View Source
• [2] CIR Safety Assessment of OLETH-8 as Used in Cosmetics (2023 Final Report). Rinse-off limit: 2%. Reference: Safety Assessment of Alkyl PEG Ethers as Used in Cosmetics, IJT 31(Suppl. 2):169-244, 2012. Available at: http://hzpwjc.cn/ingredient/post/9498.html View Source
• [3] CIR Safety Assessment of OLETH-16 as Used in Cosmetics (2023 Final Report). Rinse-off limit: 0.8%; Leave-on limit: 0.5%. Reference: Safety Assessment of Alkyl PEG Ethers as Used in Cosmetics, IJT 31(Suppl. 2):169-244, 2012. Available at: http://weijinci.cn/ingredient/post/8520.html View Source

Physical State at Ambient Temperature: Oleth-4 Remains a Pourable Liquid Whereas Higher EO Homologs Transition to Semi-Solid and Solid Forms

Oleth-4 and lower EO homologs (Oleth-2, Oleth-3) are clear to pale yellow liquids at ambient temperature (20–25°C) [1]. Oleth-3 is explicitly characterized as a clear or cloudy liquid at room temperature with moderately lipophilic character . In contrast, Oleth-10 is supplied as a semi-solid to white paste at ambient temperature, and Oleth-20 is a waxy solid [2]. This physical state boundary within the Oleth series occurs between approximately 5 and 10 EO units and is governed by the increasing PEG chain molecular weight: PEGs with mean molar mass up to approximately 600 g/mol are liquids, those up to approximately 1,000 g/mol are wax-like, and those above 4,000 g/mol are solid wax-like substances [2]. Oleth-4, with a PEG-200 hydrophilic moiety, falls well within the liquid domain at processing temperatures.

Physical State

Cross-study comparable

Liquid at 20–25°C (PEG-200 moiety) vs. Oleth-10 semi-solid paste and Oleth-20 waxy solid.

Eliminates pre-heating steps; protects heat-sensitive actives in cold-process manufacturing.

Physical state boundary occurs between ~5 and 10 EO units.

Evidence Dimension	Physical state at ambient temperature (20–25°C) and implications for formulation processing
Target Compound Data	Oleth-4: Liquid at 20–25°C (PEG-200 moiety; MW ~445 g/mol)
Comparator Or Baseline	Oleth-2: Colorless to yellow liquid; Oleth-3: Clear or cloudy liquid at room temperature; Oleth-10: Semi-solid / white paste at ambient temperature; Oleth-20: Waxy solid
Quantified Difference	Phase transition from liquid to semi-solid occurs between Oleth-5 (liquid) and Oleth-10 (paste); Oleth-4 is firmly in the liquid domain with a margin of at least 5 EO units before the semi-solid boundary
Conditions	Physical state descriptions from manufacturer technical datasheets and PCC Group product portal; PEG molecular weight–physical state correlation from COSMILE Europe ingredient reference

Why This Matters

For manufacturers employing cold-processing or low-energy emulsification methods, Oleth-4's liquid physical state at ambient temperature eliminates the need for pre-heating or melting steps required for Oleth-10 (paste) or Oleth-20 (solid), reducing energy input, processing time, and thermal degradation risk for heat-sensitive active ingredients.

• [1] Jozechem. Oleth Series Product Listing: Oleth-2 through Oleth-5 are colorless to yellow liquids. Available at: https://jozechem.com View Source
• [2] ETHOXCARE OA-10 Technical Data: semi-solid material; Ataman Kimya Oleth-10: white semi-solid; COSMILE Europe: PEG physical state vs. molar mass correlation. Available via UL Prospector and Ataman Chemical View Source

Evidence-Backed Application Scenarios Where 3,6,9,12-Tetraoxatriacont-21-en-1-ol (Oleth-4) Provides Demonstrable Advantage

O/W Emulsification with Co-Solubilization of Hydrophobic Actives in Personal Care

Oleth-4's intermediate HLB (~9–11) enables it to function simultaneously as an O/W emulsifier and as a solubilizing agent for hydrophobic components such as fragrances, essential oils, and lipophilic vitamins . Unlike Oleth-2 (HLB 4.9, restricted to W/O emulsions), Oleth-4 provides the O/W compatibility required for creams, lotions, and serums. Unlike Oleth-10 (HLB 12.4), which is strongly hydrophilic and less effective at coupling with oil-phase components, Oleth-4 maintains sufficient lipophilic character to enhance the incorporation and stabilization of nonpolar actives. The CIR-assessed safety limit of 4% in rinse-off formulations provides a broad formulation window for achieving target emulsion stability and sensory properties [1].

Sensitive-Skin and Low-Irritation Rinse-Off Formulations

In product categories such as baby shampoos, facial cleansers, and micellar waters, where minimizing ocular and dermal irritation is a primary procurement criterion, Oleth-4 differentiates itself from Oleth-10 and Oleth-20. The CIR 1999 Final Report documents moderate ocular irritation for Oleth-10 and Oleth-20, and cumulative skin irritation specifically for Oleth-10, while Oleth-4 is not flagged for these adverse findings . Combined with the 4% CIR rinse-off safety limit—twice that of Oleth-8 (2%)—Oleth-4 enables formulation at effective surfactant concentrations without approaching regulatory irritation risk thresholds that constrain higher-EO homologs [1].

Cold-Process Emulsion Manufacturing and Heat-Sensitive Formulations

Oleth-4 remains a free-flowing liquid at ambient temperature (20–25°C), in contrast to Oleth-10 (semi-solid/paste) and Oleth-20 (waxy solid), which require heating to achieve pourable or dispersible consistency . For cold-process manufacturing of cosmetic emulsions, this eliminates the heating, melting, and temperature-hold steps necessary when using higher-EO Oleth variants, reducing energy input, shortening batch cycle time, and protecting heat-labile active ingredients (e.g., retinol, ascorbic acid, certain peptides) from thermal degradation [1].

Industrial Emulsion Polymerization and Textile Auxiliary Formulations

Oleth-4 is specified for use as an emulsion polymerization surfactant and in textile finishing formulations, leveraging its balanced emulsification and coupling properties . The lower CMC of Oleth-4 relative to Oleth-10 and Oleth-20 suggests that effective micellization and latex particle stabilization can be achieved at lower surfactant loading, which is advantageous in emulsion polymerization where excess surfactant can negatively affect final latex film properties [1]. Additionally, the unsaturated oleyl backbone confers lower-temperature fluidity compared to saturated stearyl-based alternatives (e.g., Steareth-4), facilitating handling in industrial settings without heated storage or transfer lines [2].

Application

Selection Property

Validation Focus

O/W emulsions with hydrophobic active co-solubilization

Intermediate HLB and lipophilic character

Emulsion stability, active ingredient incorporation rate

Sensitive-skin rinse-off formulations (baby, facial)

Reported lower irritation profile within Oleth series

Dermal/ocular irritation testing, CIR safety limit compliance

Cold-process emulsion manufacturing

Liquid physical state at ambient temperature

Process energy reduction, heat-labile active stability

Industrial emulsion polymerization & textile auxiliaries

Balanced emulsification and lower CMC

Latex particle stabilization, surfactant loading optimization

• [1] CIR Safety Assessments for Oleth-4, Oleth-8, and Oleth-16 (2023 Final Reports). Rinse-off limits: 4%, 2%, and 0.8% respectively. Based on CIR Alkyl PEG Ethers assessment, IJT 31(Suppl. 2):169-244, 2012 View Source
• [2] Pharcos. Oleth Series (Polyoxyethylated Oleyl Ether): unsaturated oleyl alcohol backbone remains liquid at lower temperatures compared to saturated counterparts; excellent dispersants for oils and pigments. Available at: https://pharcos.co.in View Source